Cas no 1423-96-7 ((17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate)

• Product Name: (17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate
• CAS No: 1423-96-7
• MF: C₂₂H₂₄O₄
• MW: 352.42
• CID: 4879943
• Update Time: 2025-10-31

(17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate Chemical and Physical Properties

Names and Identifiers

• (17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate

Additional information on (17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate

(17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate and Its Significance in Modern Research

The compound with the CAS number 1423-96-7, specifically named as (17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate, represents a fascinating molecule with a rich structural framework that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound belongs to the class of steroids, characterized by its intricate cyclohexane and cyclopentane rings fused together, which form the core of its molecular architecture. The presence of multiple double bonds and hydroxyl groups in its structure imparts unique chemical properties that make it a subject of intense study.

One of the most striking features of this compound is its stereochemistry. The specific configuration at the 17b position, as indicated by the name, plays a crucial role in determining its biological activity. Steroids are well-known for their diverse pharmacological effects, and modifications in their structure can lead to significant changes in their functionality. The diacetylated derivative of this compound further enhances its solubility and stability, making it more amenable for various biochemical assays and drug development processes.

In recent years, there has been a surge in research focused on identifying novel steroid derivatives with potential therapeutic applications. The structural motif of (17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate has been explored for its potential role in modulating various biological pathways. For instance, studies have suggested that derivatives of this compound may exhibit anti-inflammatory properties by interacting with specific nuclear receptors that regulate inflammatory responses.

Moreover, the compound has been investigated for its possible role in endocrine regulation. Steroids are known to interact with hormone receptors in the body, influencing a wide range of physiological processes. The unique arrangement of functional groups in (17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate suggests that it could serve as a precursor for developing new drugs targeting endocrine disorders. Research has indicated that modifications at the 3-hydroxyl position can lead to compounds with enhanced binding affinity to specific receptors.

The diacetylation at the 17b position not only improves the chemical stability of the molecule but also opens up avenues for further chemical modifications. This allows researchers to fine-tune the pharmacological properties of the compound by introducing additional functional groups or altering existing ones. Such flexibility is crucial in drug discovery processes where optimizing bioavailability and target specificity are paramount.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like (17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate with greater accuracy. Molecular modeling techniques have been employed to simulate how this compound interacts with biological targets at the molecular level. These simulations have provided valuable insights into the binding mechanisms and have helped identify potential lead compounds for further development.

In addition to its pharmaceutical potential, this compound has also been explored for its role in biochemical research. Its structural complexity makes it an excellent model for studying enzyme-substrate interactions and metabolic pathways. By understanding how this molecule interacts with various enzymes and cellular components, researchers can gain a deeper insight into fundamental biological processes.

The synthesis of (17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate presents both challenges and opportunities for synthetic chemists. The need for precise stereocontrol during synthesis underscores the importance of advanced synthetic methodologies. Recent reports have highlighted the use of transition metal-catalyzed reactions and asymmetric synthesis techniques to achieve high yields and enantiopurity.

The growing interest in natural product-inspired drug design has also led to investigations into biologically active steroids derived from plants and microorganisms. The structural framework of (17b)-Estra-1,3,5(10),6,8-pentaene-3,17b-diol Diacetate bears similarities to several naturally occurring sterols that have been identified as having therapeutic benefits. By studying these natural analogs and developing synthetic routes to mimic their structures， researchers aim to discover new drugs with improved efficacy and reduced side effects.

The future prospects for research involving (17b)-Estra-1,3,5(10),6，8-pentaene-3，17b-diol Diacetate are promising。 As our understanding of biological pathways continues to expand， so does the potential for discovering new therapeutic applications。 The compound’s unique structural features make it a versatile tool for both basic research and drug development。 By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms， scientists are poised to unlock new possibilities for harnessing this remarkable molecule.